SBC-110736

• Molecular Formula: C26H27N3O2
• Molecular Weight: 413.5 g/mol
• InChI: InChI=1S/C26H27N3O2/c1-19-8-14-24(15-9-19)28-16-17-29(25(18-28)21-6-4-3-5-7-21)26(31)22-10-12-23(13-11-22)27-20(2)30/h3-15,25H,16-18H2,1-2H3,(H,27,30)
• InChIKey: PILMFSWQYWYOJC-UHFFFAOYSA-N

SBC-110736 PCSK9 Inhibitor Profile

SBC-110736 是一种前蛋白转化酶枯草杆菌蛋白酶/kexin 9 型 (PCSK9) 的小分子抑制剂，源自专利 WO2014150395A1 图1[1]。该化合物通过阻断 PCSK9 与低密度脂蛋白受体 (LDLR) 的相互作用，促进 LDLR 再循环并降低血浆胆固醇[2]。其化学式为 C₂₆H₂₇N₃O₂，分子量 413.51，CAS 号 1629166-02-4[3]。

Mechanism Direct PCSK9-LDLR binding inhibition

Model Hepatocyte cholesterol uptake & metabolism

Format High-purity crystalline solid for reproducible assays

• [1] WO2014150395A1 - Anti-pcsk9 compounds and methods for the treatment and/or prevention of cardiovascular diseases. View Source
• [2] MedChemExpress. SBC-110736 Product Page. PCSK9 inhibitor extracted from patent WO2014150395A1, Figure 1. View Source
• [3] Adooq. SBC-110736 Datasheet. Catalog No. A20151. View Source

SBC-110736 vs Other PCSK9 Inhibitors

尽管 PCSK9 小分子抑制剂共享降低胆固醇的最终生物学效应，但其化学骨架、作用机制细节、体外效价以及体内降脂效力存在显著差异[1]。例如，PF-06815345 的 IC₅₀ 为 13.4 μM，而 SBC-110736 的 IC₅₀ 约为 25 nM，相差超过 500 倍。此外，不同化合物在溶解度、口服生物利用度以及组合用药（如与他汀类药物的协同效应）方面表现各异[2]。因此，在科学研究与药物发现项目中，不能基于“PCSK9 抑制剂”这一类别标签进行简单互换，必须依据具体的定量指标进行化合物选择。

Mechanism mismatch

Direct LDLR restoration differs from translation stalling or secretion inhibition; LDLR upregulation readout not directly transferable.

Combination context not replicated

Additive effect with atorvastatin is reported only for SBC-110736, not for translation inhibitors; may alter statin combination model outcomes.

In vivo potency profile differs

Dose requirements and cholesterol reduction magnitude vary across PCSK9 inhibitor classes; direct substitution may shift in vivo results.

• [1] Acta Pharmacologica Sinica. (2024). A novel small-molecule PCSK9 inhibitor E28362 ameliorates hyperlipidemia and atherosclerosis. View Source
• [2] WO2014150395A1 - Anti-pcsk9 compounds and methods for the treatment and/or prevention of cardiovascular diseases. Figure 17: effect of combinations of atorvastatin and SBC-110,736 on plasma LDL-C. View Source

SBC-110736 Evidence Guide

Reversal of LDLR Downregulation in HepG2 Cells

在体外 PCSK9 活性抑制试验中，SBC-110736 的 IC₅₀ 值约为 25 nM。与之相比，另一公开的小分子 PCSK9 抑制剂 PF-06815345 的 IC₅₀ 为 13.4 μM (13,400 nM)。SBC-110736 的体外效价高出约 536 倍。

LDLR upregulation in hepatocytes

Context-dependent

SBC-110736 400 nM → LDLR ↑ HepG2 cells

vs

Comparators PF-06446846: 0.3 µM IC₅₀ (translation) R-IMPP: 4.8 µM IC₅₀ (secretion) Huh7 cells

Functional target engagement readout distinguishes direct binding from upstream mechanisms.

Cell-line and assay conditions differ; cross-study comparison.

Evidence Dimension	体外 PCSK9 抑制活性 (IC₅₀)
Target Compound Data	~25 nM
Comparator Or Baseline	PF-06815345: 13.4 μM
Quantified Difference	约 536 倍 (SBC-110736 活性更高)
Conditions	体外酶活或细胞实验，具体实验细节参见原始文献 (数据来源: MedKoo)

Why This Matters

对于需要高灵敏度或低浓度下即能观察到显著 PCSK9 抑制效应的实验，SBC-110736 的纳摩尔级效价提供了比 PF-06815345 更优的选择。

LDL-C Lowering vs PF-06446846 in Rodent Models

在高脂饮食喂养的雄性 C57BL/6 小鼠模型中，每日口服 8 mg/kg 的 SBC-110736，两周后使总胆固醇水平平均降低 38%，相对于高脂饮食对照组的基线水平[1]。同时，相对于恢复正常饮食后的胆固醇水平，SBC-110736 实现了平均 50% 的降低[1]。

Cholesterol lowering in rodent models

Context-dependent

SBC-110736 38% ↓ total cholesterol 8 mg/kg/day, 2 wk, mice

vs

PF-06446846 30% ↓ total cholesterol 50 mg/kg/day, 14 d, rats

Lower research dose may reduce compound consumption in chronic studies.

Different rodent species and diet models; magnitude context-dependent.

Evidence Dimension	体内总胆固醇降低百分比 (高脂饮食模型)
Target Compound Data	38% 降低 (vs. 高脂饮食对照)；50% 降低 (vs. 恢复正常饮食)
Comparator Or Baseline	高脂饮食对照组 (未用药) 和 恢复正常饮食对照组
Quantified Difference	38% 降低 (相对高脂饮食)；50% 降低 (相对正常饮食)
Conditions	雄性 C57BL/6 小鼠，高脂饮食喂养，口服给药 (8 mg/kg/天)，持续 2 周

Why This Matters

该数据提供了 SBC-110736 在体内代谢疾病模型中的具体药效基准，便于与其他 PCSK9 抑制剂（如 E28362 在仓鼠模型中降低 TC 和 LDL-C）进行跨研究比较。

• [1] MedChemExpress. SBC-110736 Product Page. In Vivo: SBC-110736 (male C57BL/6 mice) lowers cholesterol levels in mice that were fed high fat diet, showing a mean of 38% reduction in total cholesterol levels after two weeks relative to high fat diet animal levels and a mean 50% reduction toward return to regular diet cholesterol levels. View Source

Synergy with Atorvastatin in Dyslipidemia

在表达 PCSK9 的 HepG2 细胞中，SBC-110736 在 400 nM 浓度下即可显著增加低密度脂蛋白受体 (LDLR) 的水平[1]。这一效应是其降低血浆胆固醇的细胞机制核心。

Synergy with atorvastatin

Data to verify

SBC-110736 + Atorvastatin Additive LDL-C reduction Mice, high-fat diet

vs

Atorvastatin alone Monotherapy LDL-C reduction Mice, same model

Supports statin-PCSK9 inhibitor combination research.

Exact quantification not reported; requires independent validation.

Evidence Dimension	细胞 LDLR 蛋白水平变化
Target Compound Data	在 400 nM 浓度下增加 LDLR 水平
Comparator Or Baseline	未处理对照组 (无抑制剂)
Quantified Difference	未提供具体倍数变化 (仅定性描述为“增加”)
Conditions	HepG2 细胞，表达 PCSK9

Why This Matters

该数据确认了 SBC-110736 的作用机制直接关联 LDLR 上调，为研究人员提供了一个具体的有效工作浓度 (400 nM) 用于细胞实验设计。

• [1] Cayman Chemical / Scientist.com. SBC-110736 Product Page. A PCSK9 inhibitor; increases LDLR levels in HepG2 cells expressing PCSK9 at 400 nM. View Source

Oral Bioavailability in Murine Models

SBC-110736 在 DMSO 中的溶解度经测试为 81 mg/mL (195.88 mM)[1]，另一供应商报告为 83 mg/mL (200.72 mM)。相比之下，一些 PCSK9 小分子抑制剂（如部分专利化合物）可能面临溶解度较低的挑战，限制了其在细胞或体内实验中的可操作浓度范围。

Oral bioavailability in mice

Reported

SBC-110736 Up to 45% cholesterol ↓, oral IC₅₀ ~25 nM in vitro

vs

PF-06446846 30% cholesterol ↓, oral 50 mg/kg/day, rats

Oral route supports chronic study designs in rodent models.

PK parameters and exact dose for 45% reduction require verification.

Evidence Dimension	DMSO 溶解度
Target Compound Data	81 mg/mL (195.88 mM) - 83 mg/mL (200.72 mM)
Comparator Or Baseline	同类 PCSK9 小分子抑制剂 (普遍溶解度范围，具体化合物差异较大)
Quantified Difference	不适用 (同类推断)
Conditions	DMSO 溶剂，室温或标准测试条件

Why This Matters

高 DMSO 溶解度对于需要配制高浓度储备液以进行体外筛选或体内给药的研究至关重要，SBC-110736 的这一特性简化了实验操作并拓宽了剂量探索范围。

• [1] Adooq. SBC-110736 Datasheet. Solubility In vitro: DMSO 81 mg/mL (195.88 mM). View Source

SBC-110736 Application Scenarios

PCSK9-LDLR Interaction in Hepatocyte Models

由于 SBC-110736 的 IC₅₀ 在低纳摩尔范围 (~25 nM)，它特别适用于需要在极低浓度下实现显著 PCSK9 抑制的高通量筛选或机制验证实验。研究人员可在 HepG2 细胞中使用 400 nM 浓度有效上调 LDLR 水平[1]，或在更低浓度下评估其对 PCSK9-LDLR 相互作用的阻断效应。

In Vivo Efficacy in Hypercholesterolemia Models

在 C57BL/6 雄性小鼠高脂饮食模型中，SBC-110736 以 8 mg/kg/天的口服剂量给药两周，可稳定实现 38% 的总胆固醇降低[2]。该模型与给药方案已明确，可直接用于评估 SBC-110736 在代谢疾病背景下的单药或联合用药（如与他汀类药物联用[3]）效果。

Statin-PCSK9 Inhibitor Combinations

SBC-110736 在 DMSO 中的溶解度高达 81-83 mg/mL[4]，显著降低了配制高浓度母液时因溶解度不足导致的析出风险。这一特性使其成为需要进行广泛剂量-效应曲线研究或使用高浓度化合物进行短期处理的实验的理想选择。

Chronic Oral Dosing and Safety Assessment

SBC-110736 作为专利 WO2014150395A1 中明确列出的代表性化合物之一[5]，其化学结构与活性数据为探索该专利系列中的 SAR 提供了关键参照。对于从事新型 PCSK9 抑制剂设计的药物化学团队，SBC-110736 可作为阳性对照或骨架优化起点。

Application

Selection Property

Validation Focus

Hepatocyte PCSK9-LDLR interaction studies

Direct LDLR upregulation readout

Target engagement and LDLR trafficking endpoints

Diet-induced hypercholesterolemia studies

Oral cholesterol-lowering profile in mice

Dose-response modeling and plasma cholesterol endpoints

Statin combination research in dyslipidemia

Reported additive effect with atorvastatin

Combination effect quantification and mechanistic synergy endpoints

Chronic oral study design in rodent models

Sustained oral cholesterol reduction over 14 days

PK/PD relationships and cardiovascular endpoint monitoring

• [1] Cayman Chemical / Scientist.com. SBC-110736 Product Page. Increases LDLR levels in HepG2 cells expressing PCSK9 at 400 nM. View Source
• [2] MedChemExpress. SBC-110736 Product Page. In Vivo: mean of 38% reduction in total cholesterol levels after two weeks. View Source
• [3] WO2014150395A1 - Anti-pcsk9 compounds and methods for the treatment and/or prevention of cardiovascular diseases. Figure 17: effect of combinations of atorvastatin and SBC-110,736 on plasma LDL-C. View Source
• [4] Adooq. SBC-110736 Datasheet. Solubility In vitro: DMSO 81 mg/mL (195.88 mM). View Source
• [5] WO2014150395A1 - Anti-pcsk9 compounds and methods for the treatment and/or prevention of cardiovascular diseases. Figure 1: selected compounds. View Source